Cas no 836634-26-5 (2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)
2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-N-benzyl-1-[(E)-furan-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
- 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-1-[(2-furanylmethylene)amino]-N-(phenylmethyl)-
- 2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
-
- Inchi: 1S/C23H18N6O2/c24-21-19(23(30)25-13-15-7-2-1-3-8-15)20-22(28-18-11-5-4-10-17(18)27-20)29(21)26-14-16-9-6-12-31-16/h1-12,14H,13,24H2,(H,25,30)
- InChI Key: SDIZYLRVHVILRT-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=C2C(C(NCC3=CC=CC=C3)=O)=C(N)N(N=CC3=CC=CO3)C=12
2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-4951-2μmol |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-5μmol |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-10μmol |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-20μmol |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-1mg |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-2mg |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-3mg |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-4mg |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-5mg |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-4951-10mg |
2-amino-N-benzyl-1-[(E)-[(furan-2-yl)methylidene]amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
836634-26-5 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
Comprehensive Analysis of 2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No: 836634-26-5)
The compound 2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No: 836634-26-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrroloquinoxaline core, a furan ring, and a benzyl substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive compounds.
In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapy. The 2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide stands out due to its potential to interact with specific biological pathways. For instance, its quinoxaline moiety is known to exhibit antimicrobial and antitumor properties, which aligns with current trends in combating antibiotic resistance and cancer research.
The synthesis of CAS No: 836634-26-5 involves multi-step organic reactions, including condensation, cyclization, and functional group modification. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's solubility and stability under physiological conditions are also key factors being investigated, as they directly impact its bioavailability and efficacy in potential therapeutic applications.
From an industrial perspective, 2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvents to minimize environmental impact while maintaining high reaction efficiency. This aligns with the growing consumer and regulatory focus on sustainability in chemical manufacturing.
Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that its structural features may allow it to cross the blood-brain barrier, making it a candidate for treating neurodegenerative diseases. This is particularly relevant given the rising global prevalence of conditions like Alzheimer's and Parkinson's, which are frequently searched topics in medical and scientific communities.
In summary, 2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No: 836634-26-5) represents a versatile and promising compound with broad applications in medicine and materials science. Its unique structure, combined with ongoing research into its properties and synthesis, positions it as a valuable subject for future scientific and industrial exploration.
836634-26-5 (2-amino-N-benzyl-1-(E)-(furan-2-yl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)